O4I2

Specification

• Description: Octamer-binding transcription factor 3/4 (Oct3/4) is a transcription factor that has key roles in early embryogenesis and embryonic stem cell pluripotency. O4I2 is a potent inducer of Oct3/4 expression and translation in human cell lines, including embryonic kidney HEK293, embryonic placental NCCIT, and Oct-deficient HeLa cells. It also induces Oct3/4 expression and translation in terminally differentiated human fibroblasts. Through this action, O4I2 promotes the expression of pluripotency-associated genes in human neonatal foreskin fibroblasts.; Potent inducer of the Octamer-binding transcription factor 4 (Oct3/4); O4I2 is a potent inducers of Oct3/4. O4I2 showed high activity in enforcing Oct3/4 expression. O4I2 is a new class of small molecules suitable for iPSC generation. The octamer-binding transcription factor 4 (Oct3/4) is a master gene in the transcriptional regulatory network of pluripotent cells. Repression of Oct3/4 in embryonic stem cells (ESCs) is associated with cell differentiation and loss of pluripotency, whereas forced overexpression in cooperation with other transcriptional factors, such as Nanog, Sox2, and Lin28, can reprogram somatic cells back into pluripotent cells, termed induced pluripotent stem cells (iPSCs).
• CAS No.: 165682-93-9
• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.75 g/mol
• IUPAC Name: ethyl 2-(4-chloroanilino)-1,3-thiazole-4-carboxylate
• Standard InChI: InChI=1S/C12H11ClN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,14,15)
• Standard InChI Key: ULUBAPWNHROTEU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CSC(=N1)NC2=CC=C(C=C2)Cl
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC2=CC=C(C=C2)Cl
• Appearance: White to off-white solid powder